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Introduction

11(S)-hydroxyeicosatetraenoic acid (11(S)-HETE) is a bioactive lipid mediator derived from the
metabolism of arachidonic acid. Its formation occurs through enzymatic pathways involving
cyclooxygenase (COX) and cytochrome P450 (CYP450) enzymes, as well as non-enzymatic
lipid peroxidation.[1][2] As a signaling molecule, 11(S)-HETE is implicated in various
physiological and pathological processes. Notably, studies have shown its ability to induce
cellular hypertrophy, linking it to cardiovascular conditions.[1] This Enzyme-Linked
Immunosorbent Assay (ELISA) kit provides a sensitive and specific method for the quantitative
determination of 11(S)-HETE in human serum samples, enabling researchers to investigate its

role in health and disease.

Principle of the Assay

This kit utilizes a competitive ELISA format, which is ideal for quantifying small molecules like
11(S)-HETE.[3][4][5] The assay is based on the competition between 11(S)-HETE present in
the sample and a fixed amount of 11(S)-HETE conjugated to an enzyme—acetylcholinesterase
(AChE) or horseradish peroxidase (HRP)—known as the tracer, for a limited number of binding
sites on a specific polyclonal antibody.
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The antibody is pre-coated onto the wells of a 96-well microplate. When the sample and tracer
are added to the well, they compete to bind to the immobilized antibody. After an incubation
period, the unbound components are washed away. A substrate is then added, which reacts
with the enzyme on the bound tracer to produce a colored product. The intensity of the color is
measured using a microplate reader. The concentration of 11(S)-HETE in the sample is
inversely proportional to the signal intensity; high concentrations of 11(S)-HETE in the sample
lead to less tracer binding and a weaker signal.[4][5][6]

Kit Performance Characteristics

The following data are representative of the performance of a typical 11(S)-HETE competitive
ELISA kit. Users should refer to the kit-specific datasheet for exact values.

Parameter Typical Value
Assay Type Competitive ELISA
Sample Type Serum, Plasma
Assay Range ~1.0 - 250 pg/mL
Sensitivity (80% B/Bo) ~2.5 pg/mL
Midpoint (50% B/Bo) ~15 - 35 pg/mL

11(R)-HETE: <10%12(S)-HETE: <1%15(S)-

Cross-Reactivity
HETE: <1%Arachidonic Acid: <0.1%

Table 1: Representative performance data for an 11(S)-HETE ELISA Kit. Data is compiled for
illustrative purposes based on similar lipid mediator assay Kkits.

11(S)-HETE Synthesis and Signaling Pathway

11(S)-HETE is synthesized from arachidonic acid and can influence cellular processes such as
hypertrophy. The diagram below illustrates its primary synthesis pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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